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Compound of Interest

Compound Name: 3,3'-Diaminodiphenylmethane

Cat. No.: B096677

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 3,3'-
Methylenedianiline (3,3'-MDA), a chemical intermediate used in the synthesis of polymers and
other specialty chemicals. Given the compound's potential health hazards, this document
outlines essential precautions, toxicity data, and emergency procedures to ensure its safe use
in a laboratory and drug development setting. Information from its close isomer, 4,4'-
Methylenedianiline, is included where specific data for the 3,3'-isomer is not readily available,
with clear indications of such instances.

Chemical and Physical Properties

3,3'-Methylenedianiline, also known as 3,3'-diaminodiphenylmethane, is a solid at room
temperature.[1] It is characterized by two aniline groups linked by a methylene bridge.[2]
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Property Value Reference
CAS Number 19471-12-6 [2]
Molecular Formula Ci3Hi1aN2 [1]
Molecular Weight 198.26 g/mol [1]
White to light yellow
Appearance (2]
powder/crystal
Melting Point 81-84 °C [1]

Toxicological Data and Hazard Classification

3,3'-Methylenedianiline is classified as a hazardous substance with acute toxicity, and it is a
suspected carcinogen.[1][3] The majority of detailed toxicological studies have been conducted
on the 4,4'-isomer, which is also considered a hepatotoxin and a carcinogen.[4][5]

Hazard Classifications:[1][3]

Acute Toxicity, Oral (Category 4)

o Acute Toxicity, Dermal (Category 4)

» Acute Toxicity, Inhalation (Category 4)

 Skin Irritation (Category 2)

o Eye Irritation (Category 2)

o Skin Sensitization (Category 1)

e Suspected of causing genetic defects[6]

e Suspected of causing cancer (Carcinogenicity, Category 2)

Quantitative Toxicity Data (4,4'-Methylenedianiline):

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.sigmaaldrich.com/US/en/product/aldrich/378267
https://www.sigmaaldrich.com/US/en/product/aldrich/378267
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.sigmaaldrich.com/US/en/product/aldrich/378267
https://www.sigmaaldrich.com/US/en/product/aldrich/378267
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://pubmed.ncbi.nlm.nih.gov/9022650/
https://downloads.regulations.gov/EPA-HQ-OAR-2024-0196-0003/attachment_185.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/378267
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Endpoint Species Route Value Reference
750 - 2,100

LDso Rat Oral [7]
mg/kg

LDso Mouse Oral 640 - 880 mg/kg [7]

LDso Guinea Pig Oral 400 mg/kg [7]

LDso Rabbit Dermal > 5,000 mg/kg [7]

Experimental Protocols

Detailed experimental protocols for 3,3'-MDA are not widely available in the public domain.
However, standard OECD guidelines are followed for assessing the toxicity of chemicals.
Below are generalized methodologies for key toxicological endpoints.

Acute Oral Toxicity (Based on OECD Guideline 423)

This test provides information on the hazardous effects that may arise from a single oral
ingestion of a substance.

Test Animals: Typically, young adult female rats are used.

e Housing and Feeding: Animals are housed in individual cages with controlled temperature,
humidity, and a 12-hour light/dark cycle. Standard laboratory diet and water are provided ad
libitum.

o Dose Administration: The test substance is administered in a single dose by gavage using a
stomach tube. A suitable vehicle may be used if the substance is not administered as is.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.

o Pathology: At the end of the observation period, all animals are subjected to a gross
necropsy.
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Dermal Irritation/Corrosion (Based on OECD Guideline
404)

This test assesses the potential of a substance to cause reversible or irreversible inflammatory
changes to the skin.[2][8][9][10]

Test Animals: Healthy young adult albino rabbits are used.

o Test Procedure: A small area of the animal's back is clipped free of fur. 0.5 g of the solid test
substance is applied to the skin and covered with a gauze patch and semi-occlusive
dressing for 4 hours.

o Observation: After the exposure period, the patch is removed, and the skin is observed for
erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

Scoring: The severity of the skin reactions is scored according to a standardized system.

Eye Irritation/Corrosion (Based on OECD Guideline 405)

This test evaluates the potential of a substance to produce irritation or damage to the eye.[6]
[11][12][13][14]

Test Animals: Healthy young adult albino rabbits are used.

o Test Procedure: A single dose of the test substance (0.1 g for solids) is instilled into the
conjunctival sac of one eye of the animal. The other eye serves as a control.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation for effects on
the cornea, iris, and conjunctiva.

e Scoring: Lesions are scored according to a standardized scale to determine the irritation
potential.

Safety and Handling Precautions

Due to its hazardous nature, strict safety protocols must be followed when handling 3,3'-
Methylenedianiline.
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Engineering Controls

o Work with 3,3'-MDA should be conducted in a well-ventilated area, preferably in a designated
chemical fume hood.[13]

e Use a closed system for transfers and handling whenever possible to minimize dust or vapor
generation.

Personal Protective Equipment (PPE)
A comprehensive PPE program is mandatory when working with 3,3'-MDA.[3][8][11][12]

Respiratory Protection: For operations where dust or aerosols may be generated, a NIOSH-
approved respirator with N95 filters or higher is required.[3][12]

e Hand Protection: Wear chemically resistant gloves, such as nitrile or butyl rubber.

o Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when
there is a risk of splashing.[11]

» Skin and Body Protection: A lab coat, closed-toe shoes, and long pants are required. For
larger quantities or when there is a significant risk of exposure, a chemical-resistant apron or
coveralls should be worn.[15]
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Handling 3,3'-MDA

Assess Risk of Exposure
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Figure 1: Personal Protective Equipment (PPE) selection workflow for handling 3,3'-
Methylenedianiline.

Hygiene Practices

» Do not eat, drink, or smoke in areas where 3,3'-MDA is handled.[7]

e Wash hands thoroughly with soap and water after handling the chemical and before leaving

the laboratory.[9]

* Remove contaminated clothing immediately and wash it before reuse.[6]
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Emergency Procedures
First Aid Measures

Immediate action is crucial in case of exposure.[6][15][16][17]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[15]

o Skin Contact: Immediately remove all contaminated clothing. Wash skin with soap and water
for at least 15 minutes. Seek medical attention if irritation develops.[15]

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek immediate medical attention.[15]

e Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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